Cas no 2227711-93-3 ((3R)-3-(2,6-difluoro-4-methylphenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(2,6-difluoro-4-methylphenyl)-3-hydroxypropanoic acid
• CAS No: 2227711-93-3
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 6260576
• PubChem ID: 165701823
• Update Time: 2025-07-02

(3R)-3-(2,6-difluoro-4-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2,6-difluoro-4-methylphenyl)-3-hydroxypropanoic acid
• 2227711-93-3
• EN300-1758191

• Inchi： 1S/C10H10F2O3/c1-5-2-6(11)10(7(12)3-5)8(13)4-9(14)15/h2-3,8,13H,4H2,1H3,(H,14,15)/t8-/m1/s1
• InChI Key： NSLKQZMKIUIJSL-MRVPVSSYSA-N
• SMILES： FC1C=C(C)C=C(C=1[C@@H](CC(=O)O)O)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų

Additional information on (3R)-3-(2,6-difluoro-4-methylphenyl)-3-hydroxypropanoic acid

Introduction to (3R)-3-(2,6-difluoro-4-methylphenyl)-3-hydroxypropanoic Acid (CAS No. 2227711-93-3)

(3R)-3-(2,6-difluoro-4-methylphenyl)-3-hydroxypropanoic acid is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2227711-93-3, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of a chiral center at the third carbon atom, denoted by the (3R) configuration, makes this molecule of particular interest for stereochemical studies and the development of enantiomerically pure drugs.

The molecular structure of (3R)-3-(2,6-difluoro-4-methylphenyl)-3-hydroxypropanoic acid consists of a propanoic acid backbone substituted with a phenyl ring that is both fluoro-substituted at the 2 and 6 positions and methylated at the 4 position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel pharmacophores. The fluoro groups, in particular, are known to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in the development of fluorinated compounds for medicinal chemistry applications. The introduction of fluorine atoms into organic molecules can significantly alter their biological activity by influencing lipophilicity, metabolic pathways, and receptor interactions. Research has demonstrated that fluorinated aromatic rings can improve the pharmacokinetic profiles of drug candidates by increasing their resistance to enzymatic degradation. This has led to the exploration of various fluorinated derivatives as potential therapeutic agents.

The synthesis of (3R)-3-(2,6-difluoro-4-methylphenyl)-3-hydroxypropanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and enantioselectivity. The chiral center at the third carbon atom must be accurately constructed to maintain the (R) configuration, which is crucial for its intended biological activity. Advanced synthetic techniques, such as asymmetric hydrogenation or chiral resolution methods, are often employed to achieve this level of precision.

One of the most compelling aspects of (3R)-3-(2,6-difluoro-4-methylphenyl)-3-hydroxypropanoic acid is its potential as a building block for more complex drug molecules. Its unique structural features make it an attractive candidate for further derivatization to create novel compounds with enhanced biological activity. For instance, researchers have explored its use in the development of kinase inhibitors, where the combination of fluoro and methyl substituents can optimize binding interactions with target enzymes.

The pharmaceutical industry has shown considerable interest in exploring fluorinated compounds due to their favorable pharmacological properties. Studies have indicated that fluorine atoms can modulate drug-receptor interactions by altering electronic distributions and steric hindrance. This has led to the discovery of several fluorinated drugs that have entered clinical trials or are already on the market. The continued investigation into compounds like (3R)-3-(2,6-difluoro-4-methylphenyl)-3-hydroxypropanoic acid could lead to significant advancements in therapeutic treatments.

In addition to its pharmaceutical applications, this compound has also been studied for its potential role in materials science and chemical biology. The unique electronic properties conferred by the fluoro groups make it a candidate for use in organic electronics or as a probe molecule in biochemical assays. Researchers are exploring its behavior in various environments to understand how it interacts with biological systems and how these interactions can be harnessed for practical applications.

The latest research on (3R)-3-(2,6-difluoro-4-methylphenyl)-3-hydroxypropanoic acid has highlighted its importance in developing next-generation therapeutics. Studies have shown that modifications to its structure can lead to compounds with improved efficacy and reduced side effects. For example, researchers have investigated analogs with different fluoro substitution patterns or additional functional groups to enhance their biological activity. These studies underscore the compound's versatility as a pharmacological scaffold.

The synthesis and characterization of this compound have been facilitated by advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have allowed researchers to elucidate its structure and understand its reactivity in detail. Such detailed structural information is crucial for optimizing synthetic routes and predicting biological behavior.

The future prospects for (3R)-3-(2,6-difluoro-4-methylphenyl)-3-hydroxypropanoic acid are promising, with ongoing research aimed at expanding its applications in drug discovery and beyond. As our understanding of fluorinated compounds grows, so too does the potential for developing innovative therapies based on these molecules. The continued exploration of this compound will likely yield new insights into its utility as both a research tool and a therapeutic agent.